![molecular formula C14H10F3N5O3 B2547553 6-methyl-4-oxo-N-[4-(trifluoromethoxy)phenyl]-4,5-dihydro[1,2,3]triazolo[1,5-a]pyrazine-3-carboxamide CAS No. 1396808-57-3](/img/structure/B2547553.png)
6-methyl-4-oxo-N-[4-(trifluoromethoxy)phenyl]-4,5-dihydro[1,2,3]triazolo[1,5-a]pyrazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is part of a series of novel triazole-pyrimidine-based compounds that have been synthesized and evaluated for their neuroprotective and anti-neuroinflammatory properties .
Synthesis Analysis
The synthesis of these compounds involves a series of reactions, including the use of mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis . Further details about the synthesis process are not available in the retrieved papers.Molecular Structure Analysis
The molecular structure of these compounds has been characterized using various techniques such as mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis .Scientific Research Applications
Synthesis of Heterocyclic Compounds
The synthesis of pyrazole-4-carbohydrazide derivatives demonstrates the interest in developing compounds with potential pharmaceutical applications. These derivatives are prepared from pyrazolo[3,4-d]1,3-oxazin-4(1H)-one derivatives, indicating a focus on generating new molecules with varied biological activities (Daidone et al., 2003).
Antimicrobial Activity
Compounds synthesized from pyrazoline and pyrazole derivatives have been evaluated for their antimicrobial activity. For instance, the antimicrobial activity of new pyrazole, fused pyrazolo[3,4-d]-pyrimidine, and pyrazolo[4,3-e][1,2,4]-triazolo[1,5-c]pyrimidine derivatives highlights the ongoing research into compounds that could serve as bases for developing new antimicrobial agents (Abunada et al., 2008).
Anticonvulsant Activity
Research into the anticonvulsant activity of substituted triazolo[4,3-a]pyrazines underscores the exploration of heterocyclic compounds for their potential therapeutic uses in treating seizures. This research focuses on the modification of the pyrazine ring system to identify compounds with potent anticonvulsant properties (Kelley et al., 1995).
Antioxidant Studies
The synthesis and evaluation of N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides for antioxidant activities demonstrate the potential of pyrazolo[4,3-c][1,2]benzothiazine derivatives in acting as radical scavengers. This research is a part of the broader investigation into compounds that could mitigate oxidative stress-related diseases (Ahmad et al., 2012).
Anticancer Activity
Investigations into the anticancer activity of pyrazolo[3,4-d]pyrimidin-4-one derivatives highlight the exploration of these compounds' ability to inhibit the growth of cancer cells. Such studies are crucial for identifying new therapeutic agents that can be used in cancer treatment (Abdellatif et al., 2014).
Mechanism of Action
Future Directions
The future directions for these compounds could involve further exploration of their neuroprotective and anti-inflammatory properties. The study strongly indicates that the novel scaffolds of triazole-pyrazine-based compounds can potentially be developed as neuroprotective and anti-neuroinflammatory agents .
Properties
IUPAC Name |
6-methyl-4-oxo-N-[4-(trifluoromethoxy)phenyl]-5H-triazolo[1,5-a]pyrazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F3N5O3/c1-7-6-22-11(13(24)18-7)10(20-21-22)12(23)19-8-2-4-9(5-3-8)25-14(15,16)17/h2-6H,1H3,(H,18,24)(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWFWYYRLNVQSBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C(=C(N=N2)C(=O)NC3=CC=C(C=C3)OC(F)(F)F)C(=O)N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F3N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.